16,17-Dehydroiridal
Description
16,17-Dehydroiridal is a triterpenoid derivative belonging to the iridoid family, characterized by a dehydrogenation at positions 16 and 17 of its core structure. Its synthesis typically involves oxidative dehydrogenation of iridal precursors, a process that introduces conjugated double bonds, altering its reactivity and biological interactions .
Properties
CAS No. |
139626-32-7 |
|---|---|
Molecular Formula |
C30H48O3 |
Molecular Weight |
456.70 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Characterization and Purity Standards
Per 2016 author guidelines, compound characterization requires rigorous spectral and analytical data. For 16,17-Dehydroiridal, structural confirmation would involve $ ^1H $/$ ^{13}C $ NMR, HRMS, and IR spectroscopy, similar to natural products like artemisinin. emphasizes reporting stereoisomer ratios and $ [\alpha]_D $ values for chiral centers . In contrast, synthetic pyrazol derivatives (e.g., compound 17 ) prioritize $ ^1H $ NMR and melting points for purity validation .
Table 2: Analytical Requirements for this compound vs. Analogues
| Parameter | This compound | Compound 17 | Artemisinin |
|---|---|---|---|
| $ ^1H $ NMR | Required | Required | Required |
| HRMS | Mandatory | Optional | Mandatory |
| $ [\alpha]_D $ | Critical (chiral centers) | Not applicable | Critical |
| Purity Documentation | ≥95% | ≥90% | ≥98% |
Bioactivity and Functional Group Influence
For instance, α,β-unsaturated ketones in similar compounds exhibit antimicrobial activity, a trait less pronounced in non-conjugated analogues.
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